6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4,5-dimethoxy-2-nitrobenzoate
• InChI: InChI=1S/C21H19N3O8S/c1-11-5-12(2)23-21(22-11)33-10-13-6-16(25)19(9-31-13)32-20(26)14-7-17(29-3)18(30-4)8-15(14)24(27)28/h5-9H,10H2,1-4H3
• InChI Key: PMCKMGAHTXCBMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=C(C=C3[N+](=O)[O-])OC)OC)C
• Molecular Formula: C21H19N3O8S
• Molecular Weight: 473.5 g/mol

Description

6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate is a useful research compound. Its molecular formula is C21H19N3O8S and its molecular weight is 473.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

The synthesis of complex heterocyclic compounds, including those related to 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate, has been a significant focus in medicinal chemistry due to their promising biological activities. These compounds have been synthesized through various methods, including microwave irradiation and cyclocondensation reactions, to improve yield and reduce reaction times. The structural diversity of these compounds, achieved by incorporating different heterocyclic rings, has been essential for discovering new pharmaceutical agents (Djekou et al., 2006; Deady et al., 2003).

Anticancer Activity

Several derivatives of pyrimidin-2-yl and related heterocyclic compounds have shown potent anticancer activities. These include pyrazolo[3,4-d]pyrimidin-4-one derivatives and benzimidazole derivatives, which have demonstrated significant cytotoxicity against various cancer cell lines. The modification of these molecules has led to the development of compounds with improved efficacy and selectivity towards tumor cells (Abdellatif et al., 2014; El-Naem et al., 2003).

Antibacterial and Antiviral Properties

The search for new antibacterial and antiviral agents has also benefited from the synthesis of pyrimidin-2-yl derivatives. Compounds synthesized from this chemical framework have been evaluated for their antibacterial potential against various strains, showing high activities in some cases. Additionally, some derivatives have been tested for antiviral activity against Herpes Simplex Virus type-1 (HSV-1), indicating the versatility of these compounds in developing new therapeutic agents (Azab et al., 2013; Shamroukh et al., 2007).